molecular formula C9H11NO3 B8667239 4-Acetoxy-3-methoxyaniline

4-Acetoxy-3-methoxyaniline

Cat. No. B8667239
M. Wt: 181.19 g/mol
InChI Key: MPDOIIJUXYHTJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetoxy-3-methoxyaniline is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Acetoxy-3-methoxyaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Acetoxy-3-methoxyaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Acetoxy-3-methoxyaniline

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

(4-amino-2-methoxyphenyl) acetate

InChI

InChI=1S/C9H11NO3/c1-6(11)13-8-4-3-7(10)5-9(8)12-2/h3-5H,10H2,1-2H3

InChI Key

MPDOIIJUXYHTJH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=C(C=C1)N)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 4-acetoxy-3-methoxynitrobenzene (8.5 g, 40 mmol) in ethanol (175 ml) containing 10% palladium-on-charcoal catalyst (50% in water, 0.5 g) was stirred under hydrogen at atmospheric pressure for 1.5 hours. The catalyst was removed by filtration and the volatiles were removed by evaporation to give 4-acetoxy-3-methoxyaniline as an oil (6.92 g, 95%).
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
175 mL
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solvent
Reaction Step One
Quantity
0.5 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

To a stirred solution of the 2-methoxy-4-nitrophenyl acetate prepared in Part A (99.2 mg, 0.47 mmol) in EtOAc (4.5 mL) was added palladium on carbon (33.0 mg, 5% dry basis, Degussa type: 50% water content). The suspension was hydrogenated (1 atm, balloon) for 3 h, filtered through CELITE® and the filter cake was rinsed with MeOH (5×10 mL). Evaporation of the combined filtrates gave the desired aniline (84.8 mg, quant.) as a brown oil: MS (electrospray, + ions) m/z 182 (M+H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
4.5 mL
Type
solvent
Reaction Step One
Quantity
33 mg
Type
catalyst
Reaction Step Two

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